N-(6-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[2-(2-methoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H16N4O3S2/c1-25-13-6-3-2-5-12(13)19-16(23)11-27-17-9-8-15(21-22-17)20-18(24)14-7-4-10-26-14/h2-10H,11H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key: VLCXOXBIQXIMMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C18H16N4O3S2
• Molecular Weight: 400.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide, a thioether, and a pyridazine ring. These functional groups suggest that the compound could participate in a variety of chemical reactions and potentially exhibit interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, attached to a thiophene ring via a thioether linkage. The thiophene ring is further substituted with a carboxamide group.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the thioether group could undergo oxidation or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups like the amide could increase its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Anti-Fibrosis Activity

. In a study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). .

RNA Helicase DHX9 Inhibition

. RNA helicases are enzymes that are critical for the proper function of RNA. By inhibiting these enzymes, it may be possible to treat certain diseases or conditions.

Antineoplastic Agent

. Antineoplastic agents are used to inhibit the maturation and proliferation of malignant cells.

Future Directions

The potential applications of this compound could be vast, given the wide range of activities exhibited by similar compounds. It could be of interest in medicinal chemistry for the development of new drugs, or in materials science for the creation of new materials with unique properties.